2-(3-Chlorophenoxy)-2-methylpropanoic acid

• IUPAC Name: 2-(3-chlorophenoxy)-2-methylpropanoic acid
• InChI: InChI=1S/C10H11ClO3/c1-10(2,9(12)13)14-8-5-3-4-7(11)6-8/h3-6H,1-2H3,(H,12,13)
• InChI Key: PZBIVIXQLIVFHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)OC1=CC(=CC=C1)Cl
• Molecular Formula: C10H11ClO3
• DSSTOX Substance ID: DTXSID00169767
• Molecular Weight: 214.64 g/mol
• CAS RN: 17413-73-9

Description

2-(3-Chlorophenoxy)-2-methylpropanoic acid, also known as MCPA, is a synthetic phenoxyacetic acid herbicide that is used in the control of broad-leaf weeds in crops. It is a widely used herbicide, particularly in cereal crops, and has been used since the 1950s. MCPA is a colorless, crystalline solid with a melting point of 97°C. It is soluble in water and has an odor similar to that of phenol.

Scientific Research Applications

• Metabolite Analysis : Clofibric acid is identified as a metabolite in urine after ingestion of clofibrate, a hypolipidemic drug. This discovery is significant for understanding the drug's metabolism and its excretion in humans (Hignite et al., 1981).

• Chemical Synthesis : It acts as a steering group in the Schmidt glycosidation reaction, aiding the efficient glycosidation of sterically hindered alcohols under mild conditions, which is important in synthetic chemistry (Szpilman & Carreira, 2009).

• Catalysis in Organic Reactions : Clofibric acid undergoes reactions with thionyl chloride to form benzoxazinones through intramolecular electrophilic transfer, demonstrating its utility in organic synthesis (Byers et al., 1981).

• Environmental Monitoring : This compound is a focus in the development of methods for detecting chlorophenoxy acids, toxic herbicides in water, demonstrating its role in environmental monitoring and safety (Wintersteiger et al., 1999).

• Study of Chemical Degradation : Clofibric acid is studied to understand the degradation processes of certain chemicals under various conditions, which is crucial in environmental chemistry and pollution control (Dulayymi et al., 1993).

• Adsorption Studies : Research has been conducted on the adsorption of clofibric acid on clay surfaces, providing insights into environmental remediation and pollutant removal strategies (Ramalho et al., 2013).

• Electrochemical Studies : Clofibric acid is used in studies exploring electrochemical methods for water purification, such as the degradation of herbicides in acidic mediums (Pignatello, 1992).

• Chemical Analysis Method Development : It has been involved in the development of new analytical methods for determining chlorophenoxy acid herbicides in water, highlighting its role in analytical chemistry (Catalina et al., 2000).

• Intramolecular Chemical Reactions : Studies have been conducted on electrooxidative chlorination reactions involving clofibric acid derivatives, contributing to the understanding of chemical reaction mechanisms (Uneyama et al., 1983).

• Environmental Adsorption and Modeling Studies : Research on the adsorption of hazardous compounds like MCPP (closely related to clofibric acid) from water using zinc hydroxide demonstrates the compound's importance in environmental remediation and modeling (Kamaraj et al., 2018).

• Pharmacological Insights : There are studies focusing on the pharmacological interactions of clofibric acid, such as its binding to peroxisome proliferator-activated receptors and reactions with various metal ions, which is critical in medicinal chemistry and drug development (Hamada Yz et al., 2016).

• Degradation in Aqueous Medium : Electro-Fenton and photoelectro-Fenton methods have been used to study the degradation of clofibric acid in aqueous solutions, providing insights into advanced oxidation processes for environmental decontamination (Sirés et al., 2007).

• Carcinogenicity Studies : Systematic reviews have been conducted to understand the potential carcinogenic outcomes from exposure to chlorophenoxy compounds like 2,4-D and MCPA, which are related to clofibric acid. These studies are significant in evaluating the health risks associated with these compounds (von Stackelberg, 2013).